tert-butyl 3-amino-3-(4-methoxyphenyl)acrylate

• IUPAC Name: tert-butyl 3-amino-3-(4-methoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C14H19NO3/c1-14(2,3)18-13(16)9-12(15)10-5-7-11(17-4)8-6-10/h5-9H,15H2,1-4H3
• InChI Key: WIUMKJSFJIHMAS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C=C(C1=CC=C(C=C1)OC)N
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

Tert-butyl 3-amino-3-(4-methoxyphenyl)acrylate, also known as Boc-3-AMA, is a chemical compound that has gained attention in scientific research due to its potential applications in medicinal chemistry. Boc-3-AMA is a derivative of cinnamic acid and has a tert-butyl group and an amino group attached to the double bond.

Mechanism of Action

The mechanism of action of tert-butyl 3-amino-3-(4-methoxyphenyl)acrylate depends on the specific compound it is used to synthesize. However, this compound itself can act as a Michael acceptor and react with nucleophiles such as thiols and amines. The resulting adducts can inhibit enzymes that require nucleophilic residues for activity, such as serine proteases and cysteine proteases. This compound can also form covalent bonds with proteins and modify their function or stability.
Biochemical and physiological effects
This compound has been shown to inhibit the activity of several proteases, including cathepsin B, cathepsin L, and papain. It has also been reported to inhibit the growth of cancer cells and reduce the infectivity of viruses such as HIV and influenza. This compound can induce apoptosis, or programmed cell death, in cancer cells by activating the caspase cascade. However, this compound can also be toxic to normal cells at high concentrations and should be used with caution.

Advantages and Limitations for Lab Experiments

Tert-butyl 3-amino-3-(4-methoxyphenyl)acrylate is a versatile building block that can be used to synthesize a variety of compounds with potential biological activity. It is relatively easy to synthesize and purify, making it accessible to researchers with basic organic chemistry skills. However, this compound can be sensitive to air and moisture, which can affect its reactivity and stability. It can also be expensive to purchase from commercial suppliers, especially if high purity is required.

Future Directions

There are several future directions for research on tert-butyl 3-amino-3-(4-methoxyphenyl)acrylate and its derivatives. One direction is to explore its potential as a scaffold for the synthesis of new protease inhibitors with improved selectivity and potency. Another direction is to investigate its use as a fluorescent probe for detecting metal ions in biological samples. This compound could also be used as a starting material for the synthesis of new antiviral and antibacterial agents. Finally, the development of new synthetic methods for this compound and its derivatives could lead to more efficient and cost-effective routes to these compounds.

Scientific Research Applications

Tert-butyl 3-amino-3-(4-methoxyphenyl)acrylate has been studied for its potential application in the synthesis of biologically active compounds, such as protease inhibitors and kinase inhibitors. It has been used as a building block for the synthesis of peptidomimetics and small molecules that target cancer cells, viruses, and bacteria. This compound has also been investigated as a fluorescent probe for detecting metal ions and as a ligand for metal-catalyzed cross-coupling reactions.